Cas no 620547-82-2 (ethyl 2-{(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product Name: ethyl 2-{(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 620547-82-2
• MF: C₁₉H₁₅BrO₅
• MW: 403.223405122757
• CID: 5418440
• Update Time: 2025-08-05

ethyl 2-{(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[(2Z)-2-[(4-bromophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• ethyl 2-{(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C19H15BrO5/c1-2-23-18(21)11-24-14-7-8-15-16(10-14)25-17(19(15)22)9-12-3-5-13(20)6-4-12/h3-10H,2,11H2,1H3
• InChI Key： XXSMWGUQUYCKFA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1C=C2OC(=CC3=CC=C(Br)C=C3)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on ethyl 2-{(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Ethyl 2-{(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 620547-82-2): A Comprehensive Overview

Ethyl 2-{(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 620547-82-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran core, a bromophenyl group, and an ethyl ester moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The benzofuran core is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the bromophenyl group in the molecule adds further complexity and can influence the compound's pharmacological profile. The ethyl ester moiety, on the other hand, can affect the compound's solubility and metabolic stability, making it an important consideration in drug design.

Recent research has highlighted the potential of ethyl 2-{(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a promising candidate for the treatment of diseases such as cancer and neurodegenerative disorders.

In a study published in the *Journal of Medicinal Chemistry*, researchers investigated the anti-cancer properties of ethyl 2-{(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate. The results demonstrated that this compound effectively inhibited the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression.

Another area of interest is the neuroprotective potential of this compound. Research conducted at the University of California, Los Angeles (UCLA) explored the effects of ethyl 2-{(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate on neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The findings indicated that this compound could protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates, suggesting its potential as a neuroprotective agent.

The synthetic route to ethyl 2-{(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate involves several key steps. Initially, the benzofuran core is synthesized through a multistep process that includes condensation reactions and cyclizations. The introduction of the bromophenyl group is typically achieved through electrophilic aromatic substitution reactions. Finally, the ethyl ester moiety is introduced via esterification reactions using appropriate reagents.

The purity and quality of ethyl 2-{(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate are crucial for its use in pharmaceutical applications. High-performance liquid chromatography (HPLC) is commonly employed to ensure that the compound meets stringent purity standards. Additionally, nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are used to confirm its structure and identity.

In conclusion, ethyl 2-{(2Z)-2-(4-bromophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 620547-82-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents for various diseases.